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Compound of Interest

Compound Name: N-Boc-5-bromoisoindoline

Cat. No.: B105167

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for N-
Boc-5-bromoisoindoline (tert-butyl 5-bromo-1,3-dihydroisoindole-2-carboxylate), a key
intermediate in pharmaceutical research and development. Adherence to these guidelines is
crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties

N-Boc-5-bromoisoindoline is a solid, semi-solid, or liquid substance with the molecular
formula C13H16BrNO2 and a molecular weight of 298.18 g/mol . While detailed physical
properties are not extensively documented in publicly available literature, the following table
summarizes key identifiers for this compound.
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Property Value Source
tert-butyl 5-bromo-1,3-dihydro- ) )
IUPAC Name o Sigma-Aldrich
2H-isoindole-2-carboxylate
MedChemExpress[1], Sigma-
CAS Number 201940-08-1
Aldrich
MedChemExpress[1], Sigma-
Molecular Formula C13H16BrNO2 ]
Aldrich
Molecular Weight 298.18 CyclicPharma

Physical Form

Solid or semi-solid or liquid or

lump

Sigma-Aldrich

Purity

95%

Sigma-Aldrich

Hazard Identification and GHS Classification

N-Boc-5-bromoisoindoline is classified as a hazardous substance. The following table

outlines its GHS classification and associated hazard statements.

Classification Code Description Source
o H302: Harmful if
Acute toxicity, oral Category 4 MedChemExpress[1]
swallowed
Skin H315: Causes skin
S Category 2 o MedChemExpress[1]
corrosion/irritation irritation
Serious eye H319: Causes serious
L Category 2A S MedChemExpress|[1]
damage/eye irritation eye irritation
Specific target organ
toxicity, single H335: May cause
Category 3 MedChemExpress[1]

exposure; Respiratory
tract irritation

respiratory irritation

Signal Word: Warning[1]
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Hazard Pictogram:

walt text

Handling and Storage Precautions

Proper handling and storage are essential to minimize exposure and ensure the stability of N-
Boc-5-bromoisoindoline.

Handling:
» Ventilation: Use only outdoors or in a well-ventilated area.[1]
» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.
o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.
o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.

e Hygiene: Do not eat, drink, or smoke when using this product. Wash hands thoroughly after
handling.[1]

» General Precautions: Avoid breathing dust, fume, gas, mist, vapors, or spray.[1]
Storage:
o Conditions: Store in a dry, well-ventilated place. Keep the container tightly closed.

o Temperature: Recommended storage temperature is 2-8°C, sealed in a dry environment.

First Aid Measures

In case of exposure, follow these first aid procedures immediately.
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Exposure Route First Aid Measures Source

If swallowed, call a poison
Ingestion center or doctor/physician if MedChemExpress|[1]

you feel unwell. Rinse mouth.

IF ON SKIN: Wash with plenty
of soap and water. If skin
_ irritation occurs: Get medical
Skin Contact ) ) MedChemExpress|[1]
advice/attention. Take off
contaminated clothing and

wash it before reuse.

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
Eye Contact present and easy to do. MedChemExpress|[1]
Continue rinsing. If eye
irritation persists: Get medical

advice/attention.

IF INHALED: Remove victim to
fresh air and keep at rest in a
) position comfortable for
Inhalation ) ) MedChemExpress[1]
breathing. Call a poison center
or doctor/physician if you feel

unwell.

Spill and Disposal Procedures

Spill Response:

In the event of a spill, wear appropriate PPE and ensure adequate ventilation. Absorb the spill
with an inert material (e.g., sand, vermiculite) and place it in a suitable container for disposal.

Disposal:

Dispose of contents and container in accordance with local, regional, national, and international
regulations. Do not allow the product to enter drains or waterways.
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Experimental Workflow and Safety

The following diagram illustrates a general workflow for handling N-Boc-5-bromoisoindoline
in a laboratory setting, emphasizing key safety checkpoints.
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General Laboratory Workflow for Handling N-Boc-5-bromoisoindoline
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Y
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Y
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Remove PPE
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Caption: General laboratory workflow for handling N-Boc-5-bromoisoindoline.
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Disclaimer: This guide is intended for informational purposes only and is not a substitute for a
comprehensive Safety Data Sheet (SDS) and professional safety training. Always consult the
most current SDS for N-Boc-5-bromoisoindoline from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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